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Compound of Interest

Compound Name: Sodium-23

Cat. No.: B1245947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic

purity of Sodium-23 (²³Na). It includes a summary of its key properties, detailed experimental

protocols for isotopic analysis, and a visualization of the analytical workflow. Given that sodium

is a monoisotopic element, this guide will focus on the confirmation of its isotopic purity.

Quantitative Data Summary
Sodium has only one stable, naturally occurring isotope, Sodium-23. Therefore, its natural

abundance and isotopic purity in natural samples are considered to be 100%.[1][2][3][4] Minor

traces of cosmogenic radioactive isotopes, such as Sodium-22 and Sodium-24, exist but are

not present in significant amounts in typical samples.[3][4]

Property Value

Isotope Sodium-23 (²³Na)

Natural Abundance 100%

Isotopic Purity 100%

Atomic Mass 22.98976928 u[1][3]

Nuclear Spin 3/2[2]

Stability Stable[1][3]
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Experimental Protocols for Isotopic Purity Analysis
The determination of the isotopic composition of an element is primarily performed using mass

spectrometry.[5] For an element like sodium, which is considered monoisotopic, the goal of the

analysis is to confirm the absence of other isotopes within the detection limits of the instrument,

thereby verifying its isotopic purity. Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is

a highly sensitive technique for this purpose.

Protocol: Determination of Sodium Isotopic Purity using
ICP-MS
This protocol outlines the general procedure for analyzing the isotopic composition of a

sodium-containing sample.

2.1. Sample Preparation

Proper sample preparation is critical to avoid contamination and ensure accurate results.

Solid Samples:

Accurately weigh a representative portion of the solid sample.

If the sample is not in a pure sodium form (e.g., a salt or a complex matrix), a digestion

step is required. A common method is acid digestion using high-purity nitric acid.[6] The

sample is heated with the acid in a closed vessel, often with microwave assistance, to

dissolve the matrix and bring the sodium into solution.

After digestion, the sample is cooled and diluted with deionized water to a suitable

concentration for ICP-MS analysis. The final concentration should be within the linear

dynamic range of the instrument for sodium.

Liquid Samples (e.g., solutions, biological fluids):

For aqueous solutions, a simple dilution with deionized water or a weak acid solution is

often sufficient.
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For complex liquid matrices like blood serum, a dilution with a suitable diluent (e.g., dilute

nitric acid) is performed.[7][8][9] An internal standard may be added at this stage to correct

for matrix effects and instrumental drift.[7][8][9]

2.2. Instrumentation and Analysis

Instrument: A high-resolution inductively coupled plasma mass spectrometer (HR-ICP-MS) is

recommended for precise isotopic analysis.

Instrument Setup and Calibration:

The ICP-MS is tuned and calibrated according to the manufacturer's specifications.

A standard solution of a known concentration of natural sodium is used to calibrate the

instrument's response for ²³Na.

The mass spectrometer is set to scan a mass range that includes the mass of Sodium-23
and potential other isotopes or interfering species.

Analytical Procedure:

The prepared sample solution is introduced into the ICP-MS. The sample is nebulized and

transported into the argon plasma, where it is desolvated, atomized, and ionized.

The resulting ions are extracted into the mass spectrometer.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

The detector counts the number of ions at each m/z value. The data acquisition system

records the ion counts for the mass corresponding to ²³Na. The system also scans for any

signals at other masses that could indicate the presence of other sodium isotopes or

isobaric interferences.

2.3. Data Analysis

The mass spectrum is analyzed to identify the peak corresponding to ²³Na.
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The absence of significant peaks at other mass-to-charge ratios corresponding to other

potential sodium isotopes confirms the 100% isotopic purity of Sodium-23 in the sample,

within the detection limits of the instrument.

The concentration of sodium in the sample can also be quantified based on the intensity of

the ²³Na signal and comparison to the calibration standards.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the determination of sodium's isotopic

purity using ICP-MS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1245947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

ICP-MS Analysis

Mass Spectrometry & Detection

Data Processing

Initial Sample
(Solid or Liquid)

Acid Digestion
(for solid samples)

if solid

Dilution to Analytical
Concentration

if liquid

Sample Introduction
(Nebulization)

Plasma Ionization

Ion Extraction

Mass Separation
(m/z analysis)

Ion Detection

Mass Spectrum Generation

Data Analysis
(Peak Identification & Quantification)

Confirmation of
Isotopic Purity (100% ²³Na)

Click to download full resolution via product page

Caption: Workflow for Isotopic Purity Analysis of Sodium-23 by ICP-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium-23 - isotopic data and properties [chemlin.org]

2. WebElements Periodic Table » Sodium » isotope data [winter.group.shef.ac.uk]

3. Isotopes of sodium - Wikipedia [en.wikipedia.org]

4. Isotopes_of_sodium [chemeurope.com]

5. Khan Academy [khanacademy.org]

6. merckmillipore.com [merckmillipore.com]

7. tsapps.nist.gov [tsapps.nist.gov]

8. Determination of sodium in blood serum by inductively coupled plasma mass spectrometry
- Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Technical Guide to the Natural Abundance and
Isotopic Purity of Sodium-23]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245947#natural-abundance-and-isotopic-purity-of-
sodium-23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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